Cas no 104344-76-5 (N-2-Benzothiazolyl-beta-alanine methyl ester)

• Product Name: N-2-Benzothiazolyl-beta-alanine methyl ester
• CAS No: 104344-76-5
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 5981715
• PubChem ID: 11402113
• Update Time: 2025-05-20

N-2-Benzothiazolyl-beta-alanine methyl ester Chemical and Physical Properties

Names and Identifiers

• 104344-76-5
• DTXSID801272014
• EN300-6509681
• methyl 3-[(1,3-benzothiazol-2-yl)amino]propanoate
• N-2-Benzothiazolyl-beta-alanine methyl ester
• AKOS008995754

• Inchi： 1S/C11H12N2O2S/c1-15-10(14)6-7-12-11-13-8-4-2-3-5-9(8)16-11/h2-5H,6-7H2,1H3,(H,12,13)
• InChI Key： TVCUNFAGFCLNES-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NCCC(=O)OC

Computed Properties

• Exact Mass: 236.06194880g/mol
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-Benzothiazolyl-beta-alanine methyl ester

N-2-Benzothiazolyl-Beta-Alanine Methyl Ester: A Comprehensive Overview

The compound with CAS No. 104344-76-5, commonly referred to as N-2-Benzothiazolyl-Beta-Alanine Methyl Ester, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and diverse applications across various industries. In this article, we will delve into the chemical characteristics, synthesis methods, and recent advancements related to this compound.

N-2-Benzothiazolyl-Beta-Alanine Methyl Ester is an organic compound that combines the benzothiazole ring system with a beta-alanine moiety. The benzothiazole group, characterized by its aromatic structure, contributes to the compound's stability and reactivity. The beta-alanine component, on the other hand, introduces flexibility and functional diversity. This combination makes the compound versatile for use in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of N-2-Benzothiazolyl-Beta-Alanine Methyl Ester as a precursor in drug discovery. Researchers have explored its role in inhibiting specific enzymes associated with neurodegenerative diseases. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for treating conditions like Alzheimer's disease.

The synthesis of N-2-Benzothiazolyl-Beta-Alanine Methyl Ester typically involves a multi-step process. Starting from benzothiazole derivatives, chemists employ nucleophilic substitution or coupling reactions to introduce the beta-alanine group. The use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product purity. This approach aligns with current trends toward greener and more efficient chemical manufacturing practices.

In terms of applications, N-2-Benzothiazolyl-Beta-Alanine Methyl Ester has found utility in the development of agrochemicals. Its ability to modulate plant growth hormones has led to its use in enhancing crop resilience against environmental stressors. A 2023 report from the International Journal of Agricultural Chemistry underscored its role in improving nitrogen use efficiency in rice crops, thereby contributing to sustainable agriculture.

Beyond its chemical applications, the compound has also been explored for its electronic properties. Researchers at the University of Cambridge have investigated its potential as a component in organic semiconductors. Their findings suggest that the benzothiazole moiety enhances charge transport properties, making it a viable candidate for next-generation electronic devices.

In conclusion, N-2-Benzothiazolyl-Beta-Alanine Methyl Ester (CAS No. 104344-76-5) stands out as a multifaceted compound with applications spanning medicine, agriculture, and materials science. Its structural versatility and reactivity continue to drive innovative research across these fields. As advancements in synthetic methodologies and application development progress, this compound is poised to play an even more critical role in addressing global challenges.